3,4,5-triethoxy-N'-(3-furylmethylene)benzohydrazide

• IUPAC Name: 3,4,5-triethoxy-N-[(E)-furan-3-ylmethylideneamino]benzamide
• InChI: InChI=1S/C18H22N2O5/c1-4-23-15-9-14(10-16(24-5-2)17(15)25-6-3)18(21)20-19-11-13-7-8-22-12-13/h7-12H,4-6H2,1-3H3,(H,20,21)/b19-11+
• InChI Key: ZSWKVOVTTKAVSB-YBFXNURJSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NN=CC2=COC=C2
• Isomeric SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)N/N=C/C2=COC=C2
• Molecular Formula: C18H22N2O5
• Molecular Weight: 346.4 g/mol

Description

3,4,5-triethoxy-N'-(3-furylmethylene)benzohydrazide, also known as TEFB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science. TEFB is a hydrazone derivative that has been synthesized through various methods and has shown promising results in several scientific studies.

Mechanism of Action

The mechanism of action of 3,4,5-triethoxy-N'-(3-furylmethylene)benzohydrazide is not fully understood, but it is believed to act through the inhibition of various enzymes and proteins involved in cell growth and division. 3,4,5-triethoxy-N'-(3-furylmethylene)benzohydrazide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, and to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
3,4,5-triethoxy-N'-(3-furylmethylene)benzohydrazide has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell growth, the inhibition of bacterial growth, the promotion of plant growth, and the protection of metals from corrosion. 3,4,5-triethoxy-N'-(3-furylmethylene)benzohydrazide has also been shown to induce apoptosis in cancer cells, which may be a potential mechanism for its anticancer properties.

Advantages and Limitations for Lab Experiments

3,4,5-triethoxy-N'-(3-furylmethylene)benzohydrazide has several advantages for lab experiments, including its low toxicity and high stability. 3,4,5-triethoxy-N'-(3-furylmethylene)benzohydrazide is also relatively easy to synthesize and can be purified through recrystallization. However, 3,4,5-triethoxy-N'-(3-furylmethylene)benzohydrazide has some limitations, including its low solubility in water and its potential for degradation over time.

Future Directions

There are several future directions for the study of 3,4,5-triethoxy-N'-(3-furylmethylene)benzohydrazide. In medicine, further studies are needed to determine the efficacy of 3,4,5-triethoxy-N'-(3-furylmethylene)benzohydrazide as an anticancer agent and to investigate its potential for use in combination with other chemotherapy drugs. In agriculture, further studies are needed to determine the optimal conditions for the use of 3,4,5-triethoxy-N'-(3-furylmethylene)benzohydrazide as a plant growth regulator and to investigate its potential for use in different crops. In materials science, further studies are needed to determine the mechanism of action of 3,4,5-triethoxy-N'-(3-furylmethylene)benzohydrazide as a corrosion inhibitor and to investigate its potential for use in different metals and environments.

Synthesis Methods

3,4,5-triethoxy-N'-(3-furylmethylene)benzohydrazide has been synthesized through various methods, including the reaction of 3-furylaldehyde with 3,4,5-triethoxybenzohydrazide in the presence of ethanol and acetic acid. The reaction mixture was refluxed for several hours, and the resulting product was purified through recrystallization. Other methods include the reaction of 3-furylaldehyde with 3,4,5-triethoxybenzohydrazide in the presence of acetic anhydride and the reaction of 3-furylaldehyde with 3,4,5-triethoxybenzohydrazide in the presence of acetic acid and sodium acetate.

Scientific Research Applications

3,4,5-triethoxy-N'-(3-furylmethylene)benzohydrazide has shown potential applications in various fields of scientific research. In medicine, 3,4,5-triethoxy-N'-(3-furylmethylene)benzohydrazide has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. 3,4,5-triethoxy-N'-(3-furylmethylene)benzohydrazide has also been studied for its antibacterial properties and has shown potential as a new antibiotic agent. In agriculture, 3,4,5-triethoxy-N'-(3-furylmethylene)benzohydrazide has been studied for its potential as a plant growth regulator and has shown promising results in promoting the growth of crops. In materials science, 3,4,5-triethoxy-N'-(3-furylmethylene)benzohydrazide has been studied for its potential as a corrosion inhibitor and has shown promising results in protecting metals from corrosion.